3-Chloro-2-(piperidin-4-yloxy)-5-(trifluoromethyl)pyridine

• IUPAC Name: 3-chloro-2-piperidin-4-yloxy-5-(trifluoromethyl)pyridine
• InChI: InChI=1S/C11H12ClF3N2O/c12-9-5-7(11(13,14)15)6-17-10(9)18-8-1-3-16-4-2-8/h5-6,8,16H,1-4H2
• InChI Key: DKEQXMXJTFKZCS-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1OC2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C11H12ClF3N2O
• DSSTOX Substance ID: DTXSID00652740
• Molecular Weight: 280.67 g/mol
• CAS RN: 1092352-80-1

Description

3-Chloro-2-(piperidin-4-yloxy)-5-(trifluoromethyl)pyridine (also known as 3-CPT) is a synthetic chemical compound with a wide range of applications in the fields of biochemistry, pharmacology, and chemistry. It is a heterocyclic compound, meaning it contains both carbon and nitrogen atoms in its ring structure. 3-CPT has been used in numerous scientific studies for its unique properties and its ability to act as a substrate for various enzymes.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Process : 3-Chloro-2-(piperidin-4-yloxy)-5-(trifluoromethyl)pyridine's synthesis involves chlorination and condensation processes. For instance, the synthesis of 2-Chloro-4-(piperidin-1-ylmethyl)pyridine, a related compound, was achieved through successive chlorination with CuCl/HCl and sulfuryl chloride, followed by condensation with piperidine in DMF, yielding an overall yield of about 62% (Shen Li, 2012).

• Structural Analysis : The compound has been used in the analysis of molecular structures. For instance, the study of the fungicide fluazinam, which shares a similar structure, involved analyzing dihedral angles and hydrogen bonds in its molecular structure (Youngeun Jeon et al., 2013).

Applications in Medicinal Chemistry

• Glycine Transporter 1 Inhibitor : It has been identified as a potent and orally available glycine transporter 1 (GlyT1) inhibitor. This property is significant for neurological applications, as seen in the study of a structurally similar compound (Shuji Yamamoto et al., 2016).

• Anticonvulsant Properties : The compound's derivatives have been studied for their potential anticonvulsant properties. For example, substituted 3-tertiary-amino-6-aryl-pyridazines, -1,2,4-triazines, and -pyrimidines, which are structurally related, have been analyzed for their crystal structures and electronic properties in anticonvulsant drug development (Guy Georges et al., 1989).

Role in Synthesis of Other Compounds

• Building Block for Other Chemical Syntheses : It serves as a building block in the synthesis of various chemical compounds, such as the preparation of trifluoromethyl-substituted aminopyrroles (A. Khlebnikov et al., 2018).
• Intermediates in Pesticide Synthesis : The compound is used in the synthesis of pesticides, as evidenced by its role in the synthesis of various pyridine derivatives used in agrochemicals (Lu Xin-xin, 2006).